Cas no 2172164-85-9 ((3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine)

• Product Name: (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine
• CAS No: 2172164-85-9
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 5865735
• PubChem ID: 165507597
• Update Time: 2025-08-05

(3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine
• (3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-methylpropyl)(ethyl)amine
• 2172164-85-9
• EN300-1289872

• Inchi： 1S/C11H18ClNOS/c1-3-13-6-9(2)7-15-8-10-4-5-11(12)14-10/h4-5,9,13H,3,6-8H2,1-2H3
• InChI Key： BJWOUAQEGVFKGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C)CNCC)O1

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.5Ų

Additional information on (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine

Comprehensive Overview of CAS No. 2172164-85-9 and (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine

The compound CAS No. 2172164-85-9, also known as (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine, is a specialized chemical entity with a unique structural framework. Its molecular architecture combines a chlorofuran moiety with a methylsulfanyl linker and an ethylamine functional group, making it a subject of interest in pharmaceutical and agrochemical research. This compound's distinct properties have sparked discussions in scientific communities, particularly regarding its potential applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine has surged due to their versatility in synthetic chemistry. Researchers are exploring its role as a building block for designing bioactive molecules, leveraging its furan and amine functionalities. The compound's chlorine substitution further enhances its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, CAS No. 2172164-85-9 is gaining attention for its potential in green chemistry initiatives. Its modular structure allows for sustainable synthesis routes, reducing waste and energy consumption—a priority for modern pharmaceutical manufacturing. Additionally, the compound's methylsulfanyl group offers opportunities for click chemistry applications, a hot topic in bioconjugation and drug delivery systems.

The rise of AI-driven drug discovery has also put spotlight on compounds like (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine. Computational models predict its compatibility with various biological targets, particularly in central nervous system (CNS) research. This aligns with frequent searches for "new CNS drug candidates 2024" and "furan-based therapeutics" in scientific databases. Its lipophilic profile further suggests potential in blood-brain barrier (BBB) penetration studies.

Quality control of CAS No. 2172164-85-9 remains critical, with analytical techniques like HPLC and LC-MS being essential for purity verification. The compound's stability under various pH conditions is another frequently queried aspect, reflecting industry needs for robust formulation excipients. Regulatory compliance, especially concerning REACH and ICH guidelines, is often discussed in supplier evaluations for this material.

In material science, the 5-chlorofuran core of this compound has shown promise in organic electronics. Recent patents highlight derivatives of (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropyl)(ethyl)amine as potential charge transport materials for OLED devices—a response to the booming demand for flexible displays. This interdisciplinary applicability makes it a recurring keyword in cross-industry innovation forums.

Future research directions for CAS No. 2172164-85-9 may explore its catalytic properties or polymeric derivatives, addressing trending queries about "multifunctional chemical platforms." As synthetic methodologies advance, particularly in flow chemistry systems, the scalability of such specialty amines will likely become a key focus area for both academia and industry.